![molecular formula C11H21ClN2O2 B6257793 2-{[(oxolan-2-yl)methyl]amino}-1-(pyrrolidin-1-yl)ethan-1-one hydrochloride CAS No. 2037025-98-0](/img/no-structure.png)
2-{[(oxolan-2-yl)methyl]amino}-1-(pyrrolidin-1-yl)ethan-1-one hydrochloride
Overview
Description
The compound “2-{[(oxolan-2-yl)methyl]amino}-1-(pyrrolidin-1-yl)ethan-1-one hydrochloride” is a complex organic molecule. It contains several functional groups, including an oxolane ring, a pyrrolidine ring, an amine group, and a ketone group .
Molecular Structure Analysis
The molecular structure of this compound is quite complex due to the presence of multiple functional groups and cyclic structures. The oxolane ring and the pyrrolidine ring contribute to the three-dimensionality of the molecule .properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '2-{[(oxolan-2-yl)methyl]amino}-1-(pyrrolidin-1-yl)ethan-1-one hydrochloride' involves the reaction of oxolane, pyrrolidine, methylamine, and ethyl chloroformate in a stepwise manner.", "Starting Materials": [ "Oxolane", "Pyrrolidine", "Methylamine", "Ethyl chloroformate", "Hydrochloric acid", "Sodium hydroxide", "Diethyl ether", "Methanol", "Water" ], "Reaction": [ "Step 1: Oxolane is reacted with pyrrolidine in the presence of sodium hydroxide and methanol to form 2-(pyrrolidin-1-yl)oxolane.", "Step 2: Methylamine is added to the reaction mixture from step 1 and the resulting mixture is stirred at room temperature for 1 hour to form 2-{[(oxolan-2-yl)methyl]amino}-1-(pyrrolidin-1-yl)ethan-1-one.", "Step 3: Ethyl chloroformate is added to the reaction mixture from step 2 and the resulting mixture is stirred at room temperature for 1 hour to form the hydrochloride salt of the final compound.", "Step 4: The hydrochloride salt is isolated by filtration and washed with diethyl ether to obtain the final product." ] } | |
CAS RN |
2037025-98-0 |
Product Name |
2-{[(oxolan-2-yl)methyl]amino}-1-(pyrrolidin-1-yl)ethan-1-one hydrochloride |
Molecular Formula |
C11H21ClN2O2 |
Molecular Weight |
248.7 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
